Cas no 252266-86-7 (2-[(6-methyl-3-pyridinyl)oxy]-Ethanol)

2-[(6-methyl-3-pyridinyl)oxy]-Ethanol is a pyridine-based organic compound featuring a methyl-substituted pyridine ring linked to an ethanol moiety via an ether bond. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its polar nature enhances solubility in both aqueous and organic solvents, facilitating its use in diverse reaction conditions. The presence of the pyridine ring offers potential for further functionalization, enabling applications in ligand design and catalysis. The compound's stability under standard conditions ensures reliable handling and storage. Its well-defined molecular architecture makes it suitable for research in medicinal chemistry, particularly in the development of bioactive molecules targeting nicotinic receptors.
2-[(6-methyl-3-pyridinyl)oxy]-Ethanol structure
252266-86-7 structure
Product Name:2-[(6-methyl-3-pyridinyl)oxy]-Ethanol
CAS No:252266-86-7
MF:C8H11NO2
MW:153.178442239761
MDL:MFCD18802426
CID:246502
PubChem ID:22036304
Update Time:2025-06-07

2-[(6-methyl-3-pyridinyl)oxy]-Ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-[(6-methyl-3-pyridinyl)oxy]-Ethanol
    • 2-(6-Methyl-3-pyridyloxy)ethanol
    • Ethanol,2-[(6-methyl-3-pyridinyl)oxy]-
    • 2-[(6-Methylpyridin-3-yl)oxy]ethanol
    • 2-((6-methylpyridin-3-yl)oxy)ethanol
    • 2-(6-methylpyridin-3-yl)oxyethanol
    • ZVJVJRIIHWLXEH-UHFFFAOYSA-N
    • A1-10993
    • 252266-86-7
    • Ethanol,2-[(6-methyl-3-pyridinyl)oxy]-(9ci)
    • CKA26686
    • 2-[(6-methylpyridin-3-yl)oxy]ethan-1-ol
    • SCHEMBL3297854
    • MDL: MFCD18802426
    • Inchi: 1S/C8H11NO2/c1-7-2-3-8(6-9-7)11-5-4-10/h2-3,6,10H,4-5H2,1H3
    • InChI Key: ZVJVJRIIHWLXEH-UHFFFAOYSA-N
    • SMILES: O(C1=CN=C(C)C=C1)CCO

Computed Properties

  • Exact Mass: 153.07903
  • Monoisotopic Mass: 153.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4A^2
  • XLogP3: 0.5

Experimental Properties

  • PSA: 42.35

2-[(6-methyl-3-pyridinyl)oxy]-Ethanol Pricemore >>

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